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For Researchers, Scientists, and Drug Development Professionals

These application notes detail the role of the Bone Morphogenetic Protein and Activin

Membrane-Bound Inhibitor (BAMBI), a pseudoreceptor in the Transforming Growth Factor-β

(TGF-β) superfamily, in the modulation of cancer cell invasion. The provided information is

intended to guide researchers in designing experiments to investigate BAMBI as a potential

therapeutic target.

Introduction
BAMBI, also known as Non-metastatic gene A (NMA), is a transmembrane glycoprotein that

shares sequence homology with the TGF-β type I receptors. However, it lacks an intracellular

kinase domain, rendering it catalytically inactive. Its role in cancer is complex and context-

dependent, acting as either a tumor suppressor or promoter in different cancer types. A key

function of BAMBI is its ability to modulate cancer cell invasion and migration, primarily through

its interaction with the TGF-β and Wnt/β-catenin signaling pathways.

Data Presentation: Effects of BAMBI Modulation on
Cancer Cell Invasion
The following table summarizes quantitative data from studies investigating the effect of

modulating BAMBI expression on cancer cell invasion. The data is primarily from in vitro

Transwell invasion assays.
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Cancer
Type

Cell Line
Modulation
of BAMBI

Treatment/A
ssay
Duration

Effect on
Cell
Invasion

Reference

Colon Cancer SW480

siRNA-

mediated

knockdown

24 hours

Decreased

number of

invasive cells

(approx. 4-

fold reduction

compared to

control)

[1]

Colon Cancer HT-29

siRNA-

mediated

knockdown

24 hours

Decreased

number of

invasive cells

(approx. 4-

fold reduction

compared to

control)

[1]

Osteosarcom

a
U2-OS

Adenovirus-

mediated

overexpressi

on

48 hours
Increased

invasion
[2][3]

Osteosarcom

a
MG63

Adenovirus-

mediated

overexpressi

on

48 hours
Increased

invasion
[3]

Osteosarcom

a
U2-OS

siRNA-

mediated

knockdown

48 hours
Decreased

invasion
[3]

Gastric

Cancer
BGC-823

Overexpressi

on
Not Specified

Inhibited

invasiveness
[4]

Gastric

Cancer
SGC-7901

siRNA-

mediated

knockdown

Not Specified

Significantly

inhibited in

vitro invasion

[5]
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Signaling Pathways
BAMBI's influence on cancer cell invasion is primarily mediated through two major signaling

pathways:

TGF-β Signaling: BAMBI can act as a negative regulator of TGF-β signaling. By binding to

TGF-β receptors, it can prevent the formation of functional receptor complexes, thereby

inhibiting downstream Smad signaling. In some cancers, this inhibition of the tumor-

suppressive arm of TGF-β signaling can lead to increased invasion. Conversely, in other

contexts, loss of BAMBI can lead to excessive TGF-β signaling, which can promote

epithelial-to-mesenchymal transition (EMT) and invasion.

Wnt/β-catenin Signaling: BAMBI has also been shown to positively modulate the Wnt/β-

catenin pathway. By interacting with components of this pathway, BAMBI can lead to the

stabilization and nuclear translocation of β-catenin, a key event that promotes the

transcription of genes involved in cell proliferation and invasion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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